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Compound of Interest

Compound Name: 5-Bromothiophene-2-sulfonamide

Cat. No.: B1270684

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage, handling, and troubleshooting of
experiments involving 5-Bromothiophene-2-sulfonamide.

Frequently Asked Questions (FAQS)

Q1: What are the recommended storage conditions for 5-Bromothiophene-2-sulfonamide?

Al: 5-Bromothiophene-2-sulfonamide should be stored in a cool, dry, well-ventilated area in
a tightly sealed container.[1][2] It is recommended to keep it in a dark place under an inert
atmosphere at room temperature.[3][4] Avoid exposure to moisture and incompatible
substances such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5]

Q2: What are the main hazards associated with 5-Bromothiophene-2-sulfonamide?

A2: This compound may cause skin, eye, and respiratory irritation.[6] It is harmful if swallowed,
in contact with skin, or if inhaled.[6] It is crucial to handle it with appropriate personal protective
equipment (PPE).

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: When handling 5-Bromothiophene-2-sulfonamide, it is recommended to wear protective
gloves, protective clothing, eye protection (goggles or face shield), and respiratory protection.
[1][6] Work should be conducted in a well-ventilated area or under a chemical fume hood.[1][5]
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Q4: What should | do in case of accidental exposure?
A4:

o Skin contact: Immediately wash the affected area with plenty of soap and water.[2] Remove
contaminated clothing.

o Eye contact: Rinse cautiously with water for several minutes.[1] If present, remove contact
lenses and continue rinsing. Seek medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[2]

Q5: In which solvents is 5-Bromothiophene-2-sulfonamide soluble?

A5: 5-Bromothiophene-2-sulfonamide is soluble in methanol.[3][4] For reactions, it has been
used in solvents such as Dimethylformamide (DMF) and 1,4-dioxane.[7]

Physicochemical and Stability Data
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Property Value Reference
White to light yellow crystalline
Appearance [3]
powder
Molecular Formula C4H4BrNO2S2 [3]
Molecular Weight 242.11 g/mol [8]
Melting Point 134-142 °C [3114]
Boiling Point 386.4 °C at 760 mmHg [3][4]

Storage Temperature

Room temperature, in a dark,

inert atmosphere

[3]4]

Solubility Soluble in Methanol [3114]
Stable under recommended
- storage conditions. Avoid
Stability [5]

moisture and incompatible

materials.

Experimental Protocols
General Workflow for Handling and Storage
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General Handling and Storage Workflow

Handling

Weigh in a Ventilated Area
(Fume Hood)

l

Dissolve in Appropriate Solvent
(e.g., DMF, Methanol)

Reagtion

Perform Chemical Reaction
(e.g., N-alkylation, Suzuki Coupling)

Post-Reaction/Unused Reagent |Waste

Preparation Storage & Disposal
. . . . Store in a Cool, Dry, Dark Place Dispose of Waste According to
Start: Obtain 5-Bromothiophene-2-sulfonamide in a Tightly Sealed Container Institutional and Local Regulations

efore Handling For Future Use

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat, Respirator
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Troubleshooting Suzuki-Miyaura Coupling

Low or No Product in
Suzuki Coupling Reaction
Is the Palladium Catalyst Active?

Use a Fresh Batch of Catalyst.
Consider a Different Ligand/Precatalyst.

Try a Different Base (e.g., K3PO4, Cs2CO3).
Ensure Adequate Mixing.

Degas Solvents Thoroughly (e.g., Argon Purge).
Use Anhydrous Solvents.

Increase the Reaction Temperature.
Monitor for Decomposition.

Re-run Reaction and Monitor Progress

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

